Cas no 1021249-75-1 (N-(3-methyl-1,2-oxazol-5-yl)-4-(morpholine-4-sulfonyl)benzamide)

• Product Name: N-(3-methyl-1,2-oxazol-5-yl)-4-(morpholine-4-sulfonyl)benzamide
• CAS No: 1021249-75-1
• MF: C₁₅H₁₇N₃O₅S
• MW: 351.37758231163
• CID: 6372626
• PubChem ID: 25813456
• Update Time: 2025-06-08

N-(3-methyl-1,2-oxazol-5-yl)-4-(morpholine-4-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methyl-1,2-oxazol-5-yl)-4-(morpholine-4-sulfonyl)benzamide
• 1021249-75-1
• VU0633058-1
• N-(3-methylisoxazol-5-yl)-4-(morpholinosulfonyl)benzamide
• AKOS024494478
• N-(3-methyl-1,2-oxazol-5-yl)-4-morpholin-4-ylsulfonylbenzamide
• F5067-0024

• Inchi： 1S/C15H17N3O5S/c1-11-10-14(23-17-11)16-15(19)12-2-4-13(5-3-12)24(20,21)18-6-8-22-9-7-18/h2-5,10H,6-9H2,1H3,(H,16,19)
• InChI Key： BPUQUMGLGFDBIR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=CC(C)=NO2)=O)=CC=1)(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 351.08889182g/mol
• Monoisotopic Mass: 351.08889182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-(3-methyl-1,2-oxazol-5-yl)-4-(morpholine-4-sulfonyl)benzamide

Comprehensive Overview of N-(3-methyl-1,2-oxazol-5-yl)-4-(morpholine-4-sulfonyl)benzamide (CAS No. 1021249-75-1)

In the realm of pharmaceutical and biochemical research, N-(3-methyl-1,2-oxazol-5-yl)-4-(morpholine-4-sulfonyl)benzamide (CAS No. 1021249-75-1) has emerged as a compound of significant interest. This molecule, characterized by its unique oxazole and morpholine sulfonyl moieties, is increasingly studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural features, which combine a benzamide core with a 3-methyl-1,2-oxazol-5-yl group, offering a versatile scaffold for medicinal chemistry.

The compound's CAS No. 1021249-75-1 is frequently searched in academic and industrial databases, reflecting its growing relevance in targeted therapy and small-molecule inhibitors. Recent trends in AI-driven drug discovery have further amplified interest in such molecules, as computational models predict their interactions with biological targets like kinases and G-protein-coupled receptors (GPCRs). This aligns with the broader demand for precision medicine and personalized treatment options, where N-(3-methyl-1,2-oxazol-5-yl)-4-(morpholine-4-sulfonyl)benzamide could play a pivotal role.

From a synthetic chemistry perspective, the incorporation of a morpholine sulfonyl group enhances the compound's solubility and bioavailability, addressing common challenges in drug formulation. The oxazole ring, known for its metabolic stability, further contributes to the molecule's pharmacokinetic profile. These attributes make CAS No. 1021249-75-1 a promising candidate for lead optimization in oncology, inflammation, and infectious disease research.

In the context of green chemistry, the synthesis of N-(3-methyl-1,2-oxazol-5-yl)-4-(morpholine-4-sulfonyl)benzamide has been explored using eco-friendly catalysts and solvents, reflecting the industry's shift toward sustainable practices. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production). Researchers are also investigating its potential as a biomarker or probe in diagnostic assays, leveraging its fluorescent properties.

The compound's mechanism of action is hypothesized to involve modulation of cell signaling pathways, particularly those linked to protein-protein interactions (PPIs). This has sparked interest in its application for neurodegenerative diseases, where dysregulated PPIs are a hallmark. Additionally, its sulfonamide moiety is being studied for antimicrobial activity, coinciding with the urgent need for novel antibiotic alternatives amid rising antimicrobial resistance (AMR).

As the scientific community continues to explore CAS No. 1021249-75-1, collaborations between academia and biotech firms are accelerating its translational potential. Open-access platforms like PubChem and ChEMBL have documented its physicochemical properties, enabling virtual screening campaigns. With advancements in cryo-EM and X-ray crystallography, the structural basis of its bioactivity is expected to be elucidated soon, paving the way for rational drug design.

In summary, N-(3-methyl-1,2-oxazol-5-yl)-4-(morpholine-4-sulfonyl)benzamide represents a multifaceted tool for modern pharmacology. Its intersection with AI-augmented research, sustainability, and therapeutic innovation positions it as a compound to watch in the coming decade. For researchers navigating the complexities of structure-activity relationships (SAR), this molecule offers a rich avenue for exploration.